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Compound of Interest

Compound Name: Arsine, dichlorohexyl-

Cat. No.: B15347398 Get Quote

Technical Support Center: Dichlorohexylarsine
Exposure
This guide provides emergency procedures for accidental exposure to "Arsine, dichlorohexyl-
". The information is intended for researchers, scientists, and drug development professionals.

Given the limited specific data on dichlorohexylarsine, the following procedures are based on

the general guidelines for handling organoarsenic compounds and arsenic. Always consult the

specific Safety Data Sheet (SDS) for any chemical you are working with and follow your

institution's emergency protocols.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of dichlorohexylarsine?

A1: While a specific Safety Data Sheet (SDS) for dichlorohexylarsine is not readily available, it

is classified as an organoarsenic compound. Organoarsenic compounds are generally toxic by

inhalation, skin absorption, or ingestion.[1] They can cause skin, eye, and respiratory tract

irritation.[2][3] Systemic effects may include gastrointestinal injury, shock, and nerve damage.

[3] Many arsenic compounds are also considered carcinogenic.[4][5]

Q2: What immediate actions should be taken in case of any exposure?
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A2: In any case of exposure, the primary goal is to remove the individual from the source of

exposure and seek immediate medical attention.[5][6] If it is safe to do so, remove

contaminated clothing and begin decontamination procedures.[6][7] For large exposures,

activate your facility's emergency response system.[7]

Q3: What personal protective equipment (PPE) should be worn when assisting an exposed

individual?

A3: To prevent secondary contamination, rescuers should wear appropriate PPE, including

chemical-resistant gloves (such as nitrile), disposable coveralls, and respiratory protection.[7]

In situations with potential for airborne particles or aerosols, a full-face respirator or a positive-

pressure self-contained breathing apparatus (SCBA) is recommended.[3][6]

Q4: How should contaminated clothing and materials be handled?

A4: All contaminated clothing and personal belongings should be carefully removed and placed

in a sealed, labeled container or a double bag for proper disposal as hazardous waste.[7]

Follow your institution's chemical waste procedures.[7]

Troubleshooting Guides: Emergency Procedures
Dermal (Skin) Exposure

Symptom Immediate Action

Skin irritation, redness, or chemical burns.

1. Immediately remove all contaminated

clothing.[6]2. Wash the affected skin area with

copious amounts of soap and water for at least

15 minutes.[4][7]3. Seek immediate medical

attention.[6]

Ocular (Eye) Exposure
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Symptom Immediate Action

Eye irritation, redness, pain, or blurred vision.

1. Immediately flush the eyes with large

amounts of water for at least 15 minutes, lifting

the upper and lower eyelids.[4][7]2. If available,

use an emergency eyewash station.[6]3.

Remove contact lenses if it can be done easily.

[3]4. Seek immediate medical attention.[4]

Inhalation Exposure
Symptom Immediate Action

Respiratory irritation, coughing, wheezing, or

shortness of breath.

1. Move the exposed person to fresh air

immediately.[5]2. If breathing has stopped,

begin artificial respiration.[4]3. Seek immediate

medical attention.[5]

Ingestion Exposure
Symptom Immediate Action

Nausea, vomiting, abdominal pain, or diarrhea.

1. Do NOT induce vomiting.[7]2. If the person is

conscious and able to swallow, have them rinse

their mouth with water.3. Seek immediate

medical attention.[2][5]

Quantitative Data Summary
The following table summarizes available occupational exposure limits for inorganic arsenic

compounds. These should be used as a reference point in the absence of specific data for

dichlorohexylarsine.
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Parameter Value Agency

Permissible Exposure Limit

(PEL) - 8-hr TWA
0.01 mg/m³ OSHA

Recommended Exposure Limit

(REL) - 15-min Ceiling
0.002 mg/m³ NIOSH

Threshold Limit Value (TLV) -

8-hr TWA
0.01 mg/m³ ACGIH

Immediately Dangerous to Life

or Health (IDLH)
5 mg/m³ NIOSH

TWA: Time-Weighted Average Source:[4]

Experimental Protocols & Workflows
Decontamination Protocol
A standardized decontamination protocol is critical to minimize exposure and prevent the

spread of contamination.

Area Isolation: Secure the area of the spill or exposure to prevent entry.

Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant

gloves, lab coat or coveralls, and eye protection. For significant spills, respiratory protection

is necessary.

Containment: If the material is a liquid, use an absorbent material (e.g., sand, dry earth) to

contain the spill.[1] For solids, avoid creating dust.[1]

Cleanup: Carefully collect all contaminated materials (absorbents, clothing, etc.) and place

them in a sealed, labeled hazardous waste container.

Surface Decontamination: Clean the affected area with soap and water.

Waste Disposal: Dispose of all contaminated materials according to your institution's

hazardous waste management guidelines.
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Emergency Workflow Diagrams
The following diagrams illustrate the logical flow of actions in response to an accidental

exposure.

Dermal Exposure Occurs

Immediately Remove
Contaminated Clothing

Wash Skin with Soap and
Water for at least 15 mins

Seek Immediate
Medical Attention

Exposure Handled

Click to download full resolution via product page

Caption: Dermal Exposure Emergency Workflow
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Ocular Exposure Occurs
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Inhalation Exposure Occurs
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(if breathing has stopped)

Seek Immediate
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Ingestion Occurs

Do NOT Induce Vomiting

Rinse Mouth with Water
(if conscious)

Seek Immediate
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Exposure Handled
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15347398?utm_src=pdf-body-img
https://www.benchchem.com/product/b15347398?utm_src=pdf-custom-synthesis
https://cameochemicals.noaa.gov/chemical/19186
https://cameochemicals.noaa.gov/chemical/19186
https://www.cdc.gov/niosh/npg/npgd0039.html
https://www.cdc.gov/niosh/npg/npgd0039.html
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=1424&toxid=3
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=1424&toxid=3
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0152.pdf
https://www1.udel.edu/ehs/research/downloads/arsenicinorganicsop.doc
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Arsenic.pdf
https://warwick.ac.uk/services/healthsafetywellbeing/incidents/emergencyprotocolforlabsworkshopsandassociatedstores/accidental_exposure_to_arsenic_july_2010_1/
https://www.benchchem.com/product/b15347398#emergency-procedures-for-accidental-exposure-to-arsine-dichlorohexyl
https://www.benchchem.com/product/b15347398#emergency-procedures-for-accidental-exposure-to-arsine-dichlorohexyl
https://www.benchchem.com/product/b15347398#emergency-procedures-for-accidental-exposure-to-arsine-dichlorohexyl
https://www.benchchem.com/product/b15347398#emergency-procedures-for-accidental-exposure-to-arsine-dichlorohexyl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15347398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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